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An In-depth Technical Guide to 1-Chloro-2,2-dimethylbutane

Abstract

This technical guide provides a comprehensive overview of 1-Chloro-2,2-dimethylbutane, a
halogenated alkane characterized by its sterically hindered neopentyl-like structure. The
document covers its chemical identity, physicochemical properties, predicted spectroscopic
data, synthesis protocols, and a detailed analysis of its reactivity. The significant steric
hindrance imposed by the gem-dimethyl group at the C2 position governs its chemical
behavior, rendering it largely unreactive in bimolecular nucleophilic substitution (S_N2)
reactions and prone to rearrangement under unimolecular (S_N1) conditions. This guide is
intended for researchers, scientists, and professionals in drug development and organic
synthesis who may use this molecule as a sterically hindered building block or as a model
substrate for studying reaction mechanisms.

Chemical Identity and Structure

1-Chloro-2,2-dimethylbutane is a primary alkyl chloride. The presence of a quaternary carbon
atom adjacent to the chloromethyl group is the defining structural feature, which imparts
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significant steric bulk around the reaction center.

e |UPAC Name: 1-Chloro-2,2-dimethylbutane[1]

CAS Number: 6366-35-4[1][2]

Molecular Formula: CeH13CI[1][2]

Canonical SMILES: CCC(C)(C)CCI[1]

Synonyms: Butane, 1-chloro-2,2-dimethyl-[1][3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Chloro-2,2-
dimethylbutane.

Property Value Reference(s)
Molecular Weight 120.62 g/mol [1112]

Boiling Point 114.4°C at 760 mmHg [4]

Density 0.867 g/cm?3 [4]

Refractive Index 1.412 [4]

Flash Point 19°C [4]

Vapor Pressure 23.6 i 0.2 mmHg at 25°C )

(Predicted)
LogP 3.26 (Predicted) [4]

Spectroscopic Characterization (Predicted)

While experimental spectra are not widely published, the structure of 1-Chloro-2,2-
dimethylbutane allows for a reliable prediction of its key spectroscopic features.

'H NMR Spectroscopy
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The proton NMR spectrum is expected to show four distinct signals:

e ~3.4-3.5 ppm (s, 2H): A singlet corresponding to the two protons of the chloromethyl group (-
CH2CI).

e ~1.4-1.6 ppm (q, 2H): A quartet for the two methylene protons (-CHz-) of the ethyl group, split
by the adjacent methyl protons.

e ~1.0 ppm (s, 6H): A sharp singlet for the six equivalent protons of the two methyl groups on
the quaternary carbon (-C(CHs)z2-).

e ~0.8-0.9 ppm (t, 3H): Atriplet for the three terminal methyl protons (-CHs) of the ethyl group,
split by the adjacent methylene protons.

3C NMR Spectroscopy

The proton-decoupled 3C NMR spectrum is predicted to exhibit six signals corresponding to
the six unique carbon atoms in the molecule.

Mass Spectrometry (Electron lonization)

The mass spectrum would show a molecular ion peak (M*) with a characteristic M/M+2 isotopic
pattern of approximately 3:1, confirming the presence of one chlorine atom. Key fragmentation
pathways would likely involve:

o Loss of a chlorine radical (-Cl) to give a fragment at m/z 85.
o Loss of an ethyl radical (-CH2CHs) to give a fragment at m/z 91/93.
e Loss of a chloromethyl radical (-CH2ClI) to give a fragment at m/z 71.

e The base peak is likely to be the tert-butyl cation fragment at m/z 57, resulting from cleavage
and rearrangement.

Synthesis and Experimental Protocols

1-Chloro-2,2-dimethylbutane can be synthesized from its corresponding alcohol, 2,2-
dimethylbutan-1-ol. A common and effective method is the treatment of the alcohol with thionyl
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chloride (SOCI2) in the presence of a base like pyridine, or with concentrated hydrochloric acid.

Proposed Synthesis Workflow

Synthesis of 1-Chloro-2,2-dimethylbutane

2,2-Dimethylbutan-1-ol

SOCIz or conc. HCI Pyridine (optional) / Inert Solveng
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Chlorination Reaction

Q—\queous Workup & ExtractiorD

Y

Distillation

1-Chloro-2,2-dimethylbutane

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1-Chloro-2,2-dimethylbutane.

General Experimental Protocol (via Thionyl Chloride)
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Objective: To synthesize 1-Chloro-2,2-dimethylbutane from 2,2-dimethylbutan-1-ol.
Materials:

e 2,2-dimethylbutan-1-ol

e Thionyl chloride (SOCI2)

e Pyridine (optional, to neutralize HCI)

e Anhydrous diethyl ether or dichloromethane (solvent)

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (drying agent)

Procedure:

 In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 2,2-dimethylbutan-1-ol
in the chosen anhydrous solvent.

e Cool the flask in an ice bath to 0°C.

e Slowly add thionyl chloride dropwise from the dropping funnel with vigorous stirring. If
pyridine is used, it can be added prior to the thionyl chloride.

 After the addition is complete, allow the mixture to warm to room temperature and then
gently reflux for 2-4 hours, monitoring the reaction progress by TLC or GC.

o Cool the reaction mixture and carefully pour it over crushed ice to quench excess thionyl
chloride.

o Transfer the mixture to a separatory funnel and separate the organic layer.
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» Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

 Purify the resulting crude product by distillation to yield pure 1-Chloro-2,2-dimethylbutane.

Reactivity and Reaction Mechanisms

The reactivity of 1-Chloro-2,2-dimethylbutane is dominated by the steric hindrance of the 2,2-
dimethylbutyl group, which is analogous to the well-studied neopentyl group.

Bimolecular Nucleophilic Substitution (S_N2)

1-Chloro-2,2-dimethylbutane is exceptionally unreactive in S_N2 reactions.[5] The bulky
gem-dimethyl group on the beta-carbon (C2) effectively blocks the required backside attack
trajectory for the incoming nucleophile.[6] This steric shield makes the anti-periplanar transition
state energetically inaccessible. Consequently, reaction rates for S_N2 processes on
neopentyl-type halides can be up to 100,000 times slower than for less hindered primary
halides like propyl halides.[6] For practical purposes, these substrates are often considered
inert to S_N2 reactions.[6]

Caption: Steric hindrance preventing backside attack in an S_N2 reaction.

Unimolecular Nucleophilic Substitution (S_N1)

While an S_N1 pathway avoids the issue of backside attack, it is also unfavorable for 1-
Chloro-2,2-dimethylbutane under normal conditions. The mechanism would require the
formation of a highly unstable primary carbocation, which is energetically costly.[7] If forced
under harsh conditions (e.g., high heat, polar protic solvent), the reaction proceeds slowly and
is often accompanied by a 1,2-alkyl shift (in this case, an ethyl shift) or a 1,2-hydride shift from
the adjacent methylene group, leading to the formation of a more stable tertiary carbocation
and resulting in rearranged products.[5][8]

Other Reactions
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Given the limitations in substitution reactions, alternative strategies are often required to
functionalize 1-Chloro-2,2-dimethylbutane. One viable pathway is the formation of a Grignard
reagent by reacting it with magnesium metal.[5] This organometallic intermediate can then be
used in a variety of subsequent C-C bond-forming reactions. Modern transition-metal-catalyzed
cross-coupling reactions also provide effective methods for utilizing sterically hindered alkyl
halides.[5]

Conclusion

1-Chloro-2,2-dimethylbutane is a valuable molecule for studying the effects of steric
hindrance on chemical reactivity. Its neopentyl-like structure renders it largely inert to standard
S_N2 reactions and prone to rearrangement in S_N1 pathways. These characteristics make it
a challenging substrate for traditional substitution chemistry but a useful, sterically hindered
building block when functionalized through alternative means such as organometallic
intermediates or modern catalytic methods. The predictive data and protocols provided in this
guide serve as a foundational resource for professionals engaged in synthetic and medicinal
chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [[TUPAC name and structure of 1-Chloro-2,2-
dimethylbutane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15743423/docs#iupac-name-and-structure-of-1-
chloro-2-2-dimethylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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